![molecular formula C15H24BrNO B5127040 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine](/img/structure/B5127040.png)
5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine, also known as Compound A, is a chemical compound that has been widely used in scientific research. It is a selective agonist for the β3-adrenergic receptor and has been shown to have potential therapeutic effects in various diseases.
Mechanism of Action
5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A is a selective agonist for the β3-adrenergic receptor. It activates this receptor, which leads to the activation of the enzyme adenylate cyclase. Adenylate cyclase then converts ATP to cyclic AMP (cAMP), which activates protein kinase A (PKA). PKA then phosphorylates various target proteins, leading to the physiological effects of 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A.
Biochemical and Physiological Effects:
5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A has been shown to have various biochemical and physiological effects. It has been shown to increase lipolysis and thermogenesis, which can lead to weight loss and improved glucose metabolism. It has also been shown to improve bladder function and reduce pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A in lab experiments is its selectivity for the β3-adrenergic receptor. This allows researchers to specifically target this receptor and study its effects. However, one limitation of using 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A is its potential toxicity. It is important for researchers to use appropriate safety precautions when handling this compound.
Future Directions
There are several future directions for the research of 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A. One direction is to further investigate its potential therapeutic effects in obesity, diabetes, and cardiovascular diseases. Another direction is to study its effects on other physiological systems, such as the respiratory and immune systems. Additionally, further research is needed to determine the optimal dosage and administration of 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A for therapeutic use.
Synthesis Methods
The synthesis of 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A involves several steps. The first step is the bromination of 2-phenol with bromine to yield 2-bromophenol. The second step is the alkylation of 2-bromophenol with diethylamine to give 5-(2-bromophenoxy)-N,N-diethylpentan-1-amine. The final step is the reduction of the nitro group in the presence of palladium on carbon to yield 5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A.
Scientific Research Applications
5-(2-bromophenoxy)-N,N-diethyl-1-pentanamine A has been used in various scientific research applications. It has been shown to have potential therapeutic effects in obesity, diabetes, and cardiovascular diseases. It has also been used in studies related to bladder function, pain, and inflammation.
properties
IUPAC Name |
5-(2-bromophenoxy)-N,N-diethylpentan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24BrNO/c1-3-17(4-2)12-8-5-9-13-18-15-11-7-6-10-14(15)16/h6-7,10-11H,3-5,8-9,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRKNIECZGDVLRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCCCOC1=CC=CC=C1Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-bromophenoxy)-N,N-diethylpentan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.